Cas no 1566849-75-9 ((3,4-dihydro-2H-1-benzopyran-3-yl)methanesulfonamide)

• Product Name: (3,4-dihydro-2H-1-benzopyran-3-yl)methanesulfonamide
• CAS No: 1566849-75-9
• MF: C₁₀H₁₃NO₃S
• MW: 227.280121564865
• MDL: MFCD26064713
• CID: 5244901
• PubChem ID: 112639852
• Update Time: 2025-10-29

(3,4-dihydro-2H-1-benzopyran-3-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-methanesulfonamide, 3,4-dihydro-
• (3,4-dihydro-2H-1-benzopyran-3-yl)methanesulfonamide

• MDL： MFCD26064713
• Inchi： 1S/C10H13NO3S/c11-15(12,13)7-8-5-9-3-1-2-4-10(9)14-6-8/h1-4,8H,5-7H2,(H2,11,12,13)
• InChI Key： XWWJBXSETAUSRU-UHFFFAOYSA-N
• SMILES： C1OC2=CC=CC=C2CC1CS(N)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on (3,4-dihydro-2H-1-benzopyran-3-yl)methanesulfonamide

The Chemical Compound CAS No. 1566849-75-9: (3,4-Dihydro-2H-1-Benzopyran-3-Yl)Methanesulfonamide

The chemical compound identified by CAS No. 1566849-75-9, commonly referred to as (3,4-dihydro-2H-1-benzopyran-3-yl)methanesulfonamide, is a structurally complex organic molecule with significant potential in various fields of research and application. This compound belongs to the class of benzopyrans, which are known for their unique aromatic and non-aromatic ring systems. The methanesulfonamide functional group further enhances its chemical reactivity and biological activity.

Benzopyrans are a subclass of chromenes, characterized by a fused benzene ring and a dihydropyran ring. In the case of (3,4-dihydro-2H-1-benzopyran), the dihydropyran ring is partially saturated, giving the molecule its distinct structural features. The presence of the methanesulfonamide group (-SO₂NHCH₃) introduces additional electronic effects, making this compound a promising candidate for exploring its role in medicinal chemistry and materials science.

Recent studies have highlighted the importance of benzopyran derivatives in drug discovery, particularly in the development of anti-inflammatory agents and antioxidants. The methanesulfonamide group in this compound has been shown to enhance bioavailability and stability, making it a valuable addition to the arsenal of bioactive molecules. Researchers have also explored the potential of this compound in photovoltaic applications due to its unique electronic properties.

The synthesis of (3,4-dihydro-2H-1-benzopyran-3-yl)methanesulfonamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the benzopyran skeleton through cyclization reactions and subsequent functionalization to introduce the methanesulfonamide group. These methods have been optimized to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory studies and potential industrial applications.

From a pharmacological perspective, (3,4-dihydro-2H-1-benzopyran) derivatives have demonstrated significant anti-inflammatory activity in preclinical models. The methanesulfonamide group plays a crucial role in modulating these effects by influencing the molecule's interaction with target proteins. Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various inflammatory mediators, providing valuable insights into its therapeutic potential.

In addition to its pharmacological applications, (3,4-dihydro-2H-1-benzopyran) derivatives have shown promise in materials science. Their unique electronic properties make them suitable candidates for use in organic semiconductors and light-emitting diodes (LEDs). The methanesulfonamide group contributes to improved charge transport properties, which are essential for high-performance electronic devices.

The study of benzopyrans has also extended into the field of green chemistry. Researchers have explored environmentally friendly synthesis routes for (3,4-dihydro-2H-1-benzopyran) derivatives, emphasizing the use of renewable resources and energy-efficient processes. These efforts align with global initiatives to reduce environmental impact while maintaining high standards of chemical innovation.

Furthermore, recent breakthroughs in crystal engineering have allowed scientists to investigate the crystalline forms of (3,4-dihydro-2H-1-benzopyran) derivatives. Understanding the crystal structure is critical for optimizing physical properties such as solubility and mechanical strength, which are vital for both pharmaceutical and materials applications.

In conclusion, (3,4-dihydro-2H-1-benzopyran) derivatives represent a fascinating class of compounds with diverse applications across multiple disciplines. The inclusion of a methanesulfonamide group further expands their utility, making them an exciting area of research for scientists and engineers alike. As advancements in synthetic methods and computational modeling continue to evolve, we can expect even more innovative uses for this remarkable compound.